Cas no 897615-80-4 (N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide)

• Product Name: N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide
• CAS No: 897615-80-4
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 6369986
• PubChem ID: 4061221
• Update Time: 2025-05-20

N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide
• AKOS024608346
• F1381-0930
• (E)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-2-methoxybenzamide
• N-(3-ethyl-1,3-benzothiazol-2-ylidene)-2-methoxybenzamide
• 897615-80-4
• N-[(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methoxybenzamide

• Inchi： 1S/C17H16N2O2S/c1-3-19-13-9-5-7-11-15(13)22-17(19)18-16(20)12-8-4-6-10-14(12)21-2/h4-11H,3H2,1-2H3/b18-17-
• InChI Key： ZSBSWCZETRMRLM-ZCXUNETKSA-N
• SMILES： S1/C(=N\C(C2C=CC=CC=2OC)=O)/N(CC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 312.09324893g/mol
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2Ų

Additional information on N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide

Introduction to Compound CAS No. 897615-80-4: N-(2E)-3-Ethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2-Methoxybenzamide

The compound with CAS No. 897615-80-4, known as N-(2E)-3-Ethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2-Methoxybenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are widely studied for their unique electronic properties and potential applications in various industries. The benzothiazole core of this molecule is particularly notable for its aromaticity and conjugation, which contribute to its stability and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and optoelectronic materials. For instance, researchers have explored the use of such compounds in the development of fluorescent sensors and bioimaging agents due to their ability to emit light under specific conditions. The N-(2E)-3-Ethyl substituent in this compound further enhances its electronic properties, making it a promising candidate for advanced materials applications.

The synthesis of N-(2E)-3-Ethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2-Methoxybenzamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The presence of the methoxy group at the 2-position of the benzamide moiety plays a crucial role in stabilizing the molecule's structure and influencing its reactivity. This compound has been shown to exhibit interesting photophysical properties, including strong fluorescence emission in the visible spectrum.

One of the most exciting developments involving this compound is its potential application in organic light-emitting diodes (OLEDs). Scientists have demonstrated that benzothiazole derivatives can serve as efficient emitters in OLED devices, offering high luminous efficiency and long operational lifetimes. The N-(2E)-configuration of this compound is particularly advantageous for achieving high quantum yields in such applications.

In addition to its electronic properties, this compound has also been investigated for its biological activity. Studies have shown that certain benzothiazole derivatives possess anti-inflammatory and antioxidant properties, making them potential candidates for pharmaceutical applications. The ethyl group substitution in this compound may further enhance its bioavailability and pharmacokinetic profile.

From a structural perspective, the molecule's conjugated system extends across both the benzothiazole and benzamide moieties, creating a highly delocalized π-system. This delocalization not only enhances the molecule's stability but also contributes to its unique optical properties. Researchers have utilized computational chemistry techniques to model the electronic structure of this compound, providing deeper insights into its reactivity and potential applications.

The development of novel synthetic methods for N-(2E)-3-Ethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2-Methoxybenzamide has been a focal point of recent research efforts. These methods aim to improve yield, reduce reaction time, and minimize environmental impact. For example, microwave-assisted synthesis has been explored as a green chemistry approach to producing this compound efficiently.

In conclusion, CAS No. 897615-80-4 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and properties make it a valuable tool for researchers in fields ranging from materials science to pharmacology. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.